Cas no 1092287-40-5 (2-Chloroquinoline-7-carboxylic acid)

• Product Name: 2-Chloroquinoline-7-carboxylic acid
• CAS No: 1092287-40-5
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• MDL: MFCD11226762
• CID: 1093690
• PubChem ID: 33778614
• Update Time: 2025-05-19

2-Chloroquinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloroquinoline-7-carboxylic acid
• 1092287-40-5
• AKOS022188350
• SCHEMBL2671556
• DB-104509
• G61843
• SB70305
• EN300-6505136
• JMYHAUFFRDHDQS-UHFFFAOYSA-N
• 2-Chloroquinoline-7-carboxylicacid
• 2-Chloro-7-quinolinecarboxylic acid
• CS-0130790

• MDL： MFCD11226762
• Inchi： 1S/C10H6ClNO2/c11-9-4-3-6-1-2-7(10(13)14)5-8(6)12-9/h1-5H,(H,13,14)
• InChI Key： JMYHAUFFRDHDQS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C=CC(C(=O)O)=CC2=N1

Computed Properties

• Exact Mass: 207.0087061g/mol
• Monoisotopic Mass: 207.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.469

Additional information on 2-Chloroquinoline-7-carboxylic acid

2-Chloroquinoline-7-carboxylic Acid: A Comprehensive Overview

2-Chloroquinoline-7-carboxylic acid (CAS No: 1092287-40-5) is a significant compound in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound, characterized by its quinoline skeleton with a chlorine substituent at the 2-position and a carboxylic acid group at the 7-position, has garnered considerable attention due to its unique chemical properties and potential applications in various scientific domains.

The quinoline framework itself is a bicyclic structure comprising a benzene ring fused with a pyridine ring, which inherently imparts aromaticity and conjugation to the molecule. The substitution pattern in 2-chloroquinoline-7-carboxylic acid further enhances its chemical reactivity and functional versatility. The presence of the chlorine atom at the 2-position introduces electron-withdrawing effects, while the carboxylic acid group at the 7-position provides acidic characteristics and potential for further functionalization.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-chloroquinoline-7-carboxylic acid through various routes, including oxidative coupling reactions and directed metallation strategies. These methods have not only improved yield and purity but also opened avenues for exploring its structural analogs and derivatives.

From an applications standpoint, 2-chloroquinoline-7-carboxylic acid has shown promise in several areas. In medicinal chemistry, it serves as a valuable building block for designing bioactive molecules targeting specific therapeutic areas such as anti-inflammatory, anticancer, and antimicrobial agents. Its ability to act as a chelating agent has also made it useful in coordination chemistry and metallopharmacology.

In materials science, this compound has been explored for its potential in constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The carboxylate group facilitates metal coordination, while the aromatic quinoline backbone provides structural rigidity and π-conjugation, making it an ideal candidate for these applications.

Moreover, 2-chloroquinoline-7-carboxylic acid has found utility in analytical chemistry as a chiral selector in enantioselective separations and as a ligand in catalytic processes. Its ability to induce chirality and mediate enantioselective reactions underscores its significance in asymmetric synthesis.

The synthesis of 2-chloroquinoline-7-carboxylic acid typically involves multi-step processes that may include Friedel-Crafts alkylation or acylation followed by oxidation or substitution reactions to introduce the desired functional groups. Recent studies have focused on optimizing these steps to enhance efficiency and minimize environmental impact.

In terms of safety considerations, handling 2-chloroquinoline-7-carboxylic acid requires adherence to standard laboratory protocols due to its chemical reactivity. Proper ventilation, personal protective equipment (PPE), and waste management practices are essential to ensure safe usage.

From an environmental perspective, understanding the degradation pathways of 2-chloroquinoline-7-carboxylic acid is crucial for assessing its ecological impact. Studies have shown that under certain conditions, this compound can undergo biodegradation or photodegradation, though further research is needed to fully characterize these processes.

In conclusion, 2-chloroquinoline-7-carboxylic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in contemporary chemical research.